Cas no 774183-58-3 (6-acetyl-7-methylpyrazolo1,5-apyrimidine-3-carboxylic Acid)

• Product Name: 6-acetyl-7-methylpyrazolo1,5-apyrimidine-3-carboxylic Acid
• CAS No: 774183-58-3
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD03165019
• CID: 1067297
• Update Time: 2025-05-22

6-acetyl-7-methylpyrazolo1,5-apyrimidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Acetyl-7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• AC1MG6YX
• ALBB-009891
• CTK5J9840
• HMS2505M11
• MolPort-001-530-207
• SBB050128
• 6-acetyl-7-methylpyrazolo1,5-apyrimidine-3-carboxylic Acid

• MDL： MFCD03165019
• Inchi： 1S/C10H9N3O3/c1-5-7(6(2)14)3-11-9-8(10(15)16)4-12-13(5)9/h3-4H,1-2H3,(H,15,16)
• InChI Key： CQPZQUIJNFLLJF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC2=C(C(=O)O)C=NN2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 6-acetyl-7-methylpyrazolo1,5-apyrimidine-3-carboxylic Acid

6-Acetyl-7-Methylpyrazolo[1,5-a]Pyrimidine-3-Carboxylic Acid: A Promising Compound in Modern Drug Discovery

The compound with CAS No 774183-58-3, known as 6-acetyl-7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid, has recently garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule belongs to the class of pyrazolopyrimidines, which are heterocyclic compounds with a fused pyrazole and pyrimidine ring system. The long-tail keywords such as "pyrazolopyrimidine derivatives" and "heterocyclic compounds in drug discovery" highlight its structural uniqueness and potential applications in therapeutic development.

Recent studies have demonstrated that 6-acetyl-7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid exhibits remarkable biological activities, particularly in the realm of anti-inflammatory and anticancer therapies. Researchers have identified that this compound interacts with key cellular pathways involved in inflammation and tumor progression. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* revealed that the compound inhibits the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response. This finding underscores its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, this compound has shown promising results in anticancer research. Preclinical studies indicate that it induces apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism of action involves modulation of the mitochondrial apoptotic pathway and inhibition of key oncogenic signaling pathways such as PI3K/AKT/mTOR. These findings have been corroborated by recent research published in *Oncotarget*, where the compound demonstrated selective cytotoxicity against cancer cells while sparing normal cells.

The synthesis of 6-acetyl-7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production. The use of microwave-assisted synthesis has been particularly effective in streamlining the reaction steps, reducing reaction time, and improving overall efficiency.

From an SEO optimization perspective, incorporating keywords such as "novel pyrazolopyrimidine derivatives", "anti-inflammatory agents from heterocyclic compounds", and "anticancer potential of pyrazolo[1,5-a]pyrimidines" ensures that this compound gains visibility in scientific literature and online searches. This not only aids researchers in locating relevant information but also facilitates collaboration across different scientific communities.

Looking ahead, the development of 6-acetyl-7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid into a clinical candidate is contingent upon further preclinical studies to evaluate its pharmacokinetics, toxicity profile, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process. Moreover, exploring its potential as a combination therapy with existing drugs could unlock new avenues for treating complex diseases such as chronic inflammation and resistant cancers.

In conclusion, 6-acetyl-7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid represents a significant advancement in the field of heterocyclic chemistry and drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a strong candidate for developing innovative therapeutic agents. As research continues to unfold, this compound has the potential to make a substantial impact on modern medicine.